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Compound of Interest

Compound Name: 3-Octanol

Cat. No.: B1609341 Get Quote

This guide provides essential safety and logistical information for the handling of 3-Octanol in
a laboratory setting. It is intended for researchers, scientists, and drug development

professionals to ensure safe operational procedures and proper disposal.

Properties and Hazards of 3-Octanol
3-Octanol is a colorless liquid with a characteristic mushroom and earthy aroma.[1] It is

classified as a combustible liquid and can cause skin and serious eye irritation.[2][3] Inhalation

may lead to respiratory irritation.[1][2]

Table 1: Physical and Chemical Properties of 3-Octanol
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Property Value

CAS Number 589-98-0

Molecular Formula C₈H₁₈O

Molecular Weight 130.23 g/mol

Boiling Point 174-176 °C

Flash Point 67 °C (152.6 °F)

Density 0.818 g/mL at 25 °C

Vapor Pressure ~1 mmHg at 20 °C

Solubility Insoluble in water; soluble in alcohol and ether.

Personal Protective Equipment (PPE)
To ensure safety when handling 3-Octanol, the following personal protective equipment is

mandatory:

Eye and Face Protection: Wear chemical safety goggles or a face shield. Standard safety

glasses are not sufficient.

Skin Protection:

Gloves: Chemical-resistant gloves (e.g., nitrile rubber) are required. Always inspect gloves

for any signs of degradation or puncture before use.

Lab Coat: A flame-retardant lab coat must be worn to protect from splashes and potential

fire hazards.

Closed-toe Shoes: Footwear that fully covers the feet is mandatory.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood. If ventilation is inadequate or for large spills, a NIOSH-approved respirator with an

organic vapor cartridge is necessary.
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Operational Plan: Safe Handling and Storage
A systematic approach to handling and storing 3-Octanol is crucial to minimize risks.

Preparation
Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 3-Octanol.

Ensure Proper Ventilation: Verify that the chemical fume hood is functioning correctly.

Assemble PPE: Put on all required personal protective equipment.

Prepare Workspace: Clear the workspace of any unnecessary items and potential ignition

sources. Ensure spill containment materials are readily available.

Handling and Use
Dispensing: Carefully dispense the required amount of 3-Octanol in the fume hood. Avoid

generating mists or vapors.

Heating: If heating is required, use a water bath or heating mantle. Do not use an open

flame.

Transfers: Use appropriate glassware and funnels for transferring the liquid to prevent spills.

Storage
Container: Store 3-Octanol in a tightly closed, properly labeled container.

Location: Keep in a cool, dry, and well-ventilated area away from heat, sparks, and open

flames.

Compatibility: Store away from strong oxidizing agents.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[2]
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Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.[2]

Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if

present and easy to do. Immediately seek medical attention.[1][2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[1][2]

Experimental Protocol: Quantitative Analysis of
Volatile Compounds in Wine using 3-Octanol as an
Internal Standard
This protocol details the use of 3-Octanol as an internal standard for the quantification of

volatile compounds in wine samples by headspace solid-phase microextraction (HS-SPME)

followed by gas chromatography-mass spectrometry (GC-MS).

Materials and Reagents
Wine sample

3-Octanol (as an internal standard)

Sodium chloride (NaCl)

20 mL headspace vials with caps and septa

SPME fiber assembly (e.g., DVB/CAR/PDMS)

GC-MS system with a suitable capillary column

Procedure
Internal Standard Preparation: Prepare a stock solution of 3-Octanol in ethanol.

Sample Preparation:

1. Pipette 10 mL of the wine sample into a 20 mL headspace vial.
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2. Add a precise amount of the 3-Octanol internal standard solution to the vial.

3. Add sodium chloride to the vial to increase the ionic strength and promote the release of

volatile compounds.

4. Immediately cap the vial tightly.

Headspace Extraction (HS-SPME):

1. Place the vial in a heated agitator.

2. Expose the SPME fiber to the headspace of the sample under controlled temperature and

time to allow for the adsorption of volatile compounds.

GC-MS Analysis:

1. Retract the fiber and immediately insert it into the heated injection port of the GC-MS.

2. Desorb the analytes from the fiber onto the GC column.

3. Run the appropriate GC temperature program and MS acquisition method to separate and

identify the compounds.

Data Analysis:

1. Identify and integrate the peaks corresponding to the target analytes and the 3-Octanol
internal standard.

2. Calculate the concentration of each analyte based on its peak area relative to the peak

area of the known concentration of the 3-Octanol internal standard.

Disposal Plan
Proper disposal of 3-Octanol and contaminated materials is essential to prevent environmental

contamination and ensure safety.

Waste 3-Octanol: Collect in a designated, labeled, and sealed container for hazardous

chemical waste. Do not dispose of it down the drain.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1609341?utm_src=pdf-body
https://www.benchchem.com/product/b1609341?utm_src=pdf-body
https://www.benchchem.com/product/b1609341?utm_src=pdf-body
https://www.benchchem.com/product/b1609341?utm_src=pdf-body
https://www.benchchem.com/product/b1609341?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contaminated Materials: Any materials such as gloves, paper towels, or pipette tips that

have come into contact with 3-Octanol should be collected in a sealed bag and disposed of

as hazardous waste.

Local Regulations: Follow all local, state, and federal regulations for hazardous waste

disposal.

Diagrams
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Caption: Workflow for the safe handling and disposal of 3-Octanol.
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Caption: Experimental workflow for volatile compound analysis using 3-Octanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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